(2-Bromo-5-methoxyphenyl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone

• IUPAC Name: (2-bromo-5-methoxyphenyl)-[4-(2-methylpropylsulfonyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H24BrNO4S/c1-12(2)11-24(21,22)14-6-8-19(9-7-14)17(20)15-10-13(23-3)4-5-16(15)18/h4-5,10,12,14H,6-9,11H2,1-3H3
• InChI Key: LBMXBQYJZWSLTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CCN(CC1)C(=O)C2=C(C=CC(=C2)OC)Br
• Molecular Formula: C17H24BrNO4S
• Molecular Weight: 418.3 g/mol

Description

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromine atom could be replaced in a substitution reaction, or the ketone group could be reduced to an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors like polarity, molecular weight, and the presence of functional groups would all play a role.

Scientific Research Applications

Synthetic Chemistry Applications

The compound's analogs have been synthesized and characterized, emphasizing the importance of such compounds in exploring synthetic pathways and understanding molecular interactions. For example, studies on similar compounds have involved detailed structural analyses and theoretical calculations to understand their stability and reactivity, crucial for developing new materials or drugs (C. S. Karthik et al., 2021; Mubashir Hassan et al., 2018).

Biological Activity

Research into compounds with similar structures has led to the discovery of potential therapeutic agents, such as enzyme inhibitors or antimicrobial agents. For instance, specific derivatives have shown moderate enzyme inhibitory potentials and mild cytotoxicity, suggesting their potential as therapeutic agents for diseases like Alzheimer's (Mubashir Hassan et al., 2018). Another study synthesized novel bromophenol derivatives, including natural products, and evaluated them as carbonic anhydrase inhibitors, indicating their potential in treating conditions like glaucoma or epilepsy (H. T. Balaydın et al., 2012).

Molecular Structure Studies

Crystal structure analysis is a crucial area of research for compounds like (2-Bromo-5-methoxyphenyl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone. Studies have provided insights into the molecular and crystal structures of related compounds, facilitating a better understanding of their physical and chemical properties. This information is vital for the design and development of new compounds with desired characteristics (Kuang Xin-mou, 2009).

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without more specific information, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve exploring its synthesis, properties, and potential applications. This could include investigating its biological activity, its potential use in materials science, or its reactivity in various chemical reactions.